Ethyl 5-[(2-chlorophenoxy)methyl]furan-2-carboxylate

• Molecular Formula: C14H13ClO4
• Molecular Weight: 280.7 g/mol
• IUPAC Name: ethyl 5-[(2-chlorophenoxy)methyl]furan-2-carboxylate
• InChI: InChI=1S/C14H13ClO4/c1-2-17-14(16)13-8-7-10(19-13)9-18-12-6-4-3-5-11(12)15/h3-8H,2,9H2,1H3
• InChI Key: DGHKGVYXUKCHHC-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(O1)COC2=CC=CC=C2Cl

Description

Ethyl 5-[(2-chlorophenoxy)methyl]furan-2-carboxylate is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as EFMC, and it is a member of the furanocarboxylic acid ester family. EFMC has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively.

Scientific Research Applications

EFMC has been used in scientific research for various applications, including as a building block for the synthesis of other compounds, as a ligand for metal complexes, and as a potential drug candidate. EFMC has been shown to have antimicrobial, anticancer, and anti-inflammatory properties, making it a promising candidate for drug development. EFMC has also been used as a probe for studying the mechanism of action of enzymes and as a fluorescent probe for detecting metal ions.

Mechanism of Action

The mechanism of action of EFMC is not fully understood, but it is believed to involve the inhibition of enzymes or the binding to specific receptors. EFMC has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. EFMC has also been shown to inhibit the growth of bacteria by disrupting the cell membrane and inhibiting the synthesis of proteins and nucleic acids.
Biochemical and Physiological Effects:
EFMC has been shown to have various biochemical and physiological effects, including the inhibition of enzymes, the induction of apoptosis, and the inhibition of cell proliferation. EFMC has also been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. EFMC has been shown to have low toxicity in vitro, but its toxicity in vivo has not been extensively studied.

Advantages and Limitations for Lab Experiments

EFMC has several advantages for lab experiments, including its ease of synthesis, stability, and versatility. EFMC can be easily modified to create derivatives with different properties, making it a useful building block for the synthesis of other compounds. However, one limitation of EFMC is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on EFMC, including the development of EFMC derivatives with improved properties, the study of its mechanism of action, and the evaluation of its toxicity in vivo. EFMC derivatives could be synthesized and tested for their antimicrobial, anticancer, and anti-inflammatory properties. The mechanism of action of EFMC could be further studied using techniques such as X-ray crystallography and molecular modeling. The toxicity of EFMC in vivo could be evaluated using animal models to determine its potential as a drug candidate.

Synthesis Methods

EFMC can be synthesized using different methods, including the reaction of 2-chlorophenol with furfural in the presence of a base, followed by esterification with ethyl alcohol. Another method involves the reaction of 2-chlorophenol with furan-2-carboxylic acid in the presence of a base, followed by esterification with ethyl alcohol. The resulting compound is then purified using column chromatography or recrystallization.